Cas no 100005-23-0 (2-Amino-4-(4-methoxyphenyl)-5-methylthiophene-3-carbonitrile)

• Product Name: 2-Amino-4-(4-methoxyphenyl)-5-methylthiophene-3-carbonitrile
• CAS No: 100005-23-0
• MF: C₁₃H₁₂N₂OS
• MW: 244.312181472778
• MDL: MFCD02609524
• CID: 870065
• Update Time: 2026-04-29

2-Amino-4-(4-methoxyphenyl)-5-methylthiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(4-methoxyphenyl)-5-methylthiophene-3-carbonitrile
• 3-thiophenecarbonitrile, 2-amino-4-(4-methoxyphenyl)-5-methyl-

• MDL： MFCD02609524
• Inchi： InChI=1S/C13H12N2OS/c1-8-12(11(7-14)13(15)17-8)9-3-5-10(16-2)6-4-9/h3-6H,15H2,1-2H3
• InChI Key： DOBQZXVLOBZACE-UHFFFAOYSA-N
• SMILES： CC1=C(C2=CC=C(C=C2)OC)C(=C(N)S1)C#N

Computed Properties

• Exact Mass: 244.06716
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 59.04